Cas no 1361601-18-4 (5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361601-18-4
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966197
• Update Time: 2025-06-13

5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-8-1-2-9(14)11(15)10(8)12-6(5-18)3-7(16)4-17-12/h1-4,18H,5H2
• InChI Key： ZSYSCROZGVPKTE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC(=CN=1)F)CO)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.5
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol

5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361601-18-4): A Comprehensive Overview

5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361601-18-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with a fluoro group and a trichlorophenyl moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol is C₁₄H₈Cl₃FNO, with a molecular weight of approximately 340.57 g/mol. Its chemical structure can be represented as:

The synthesis of 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol typically involves multi-step reactions, including the formation of the pyridine ring and subsequent substitution with the fluoro and trichlorophenyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of physical properties, 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol is a solid at room temperature with a melting point ranging from 105°C to 107°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

The biological activity of 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol has been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol effectively inhibits the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival.

In addition to its anti-cancer effects, 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol has also been investigated for its anti-inflammatory properties. A recent study published in the Journal of Inflammation Research found that this compound significantly reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol has also been studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic properties for clinical use.

Clinical trials involving 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

In conclusion, 5-Fluoro-2-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361601-18-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential and pave the way for innovative treatments in the future.